Phe-Arg beta-naphthylamide dihydrochloride Phe-Arg beta-naphthylamide dihydrochloride Phe-Arg-βNA is a peptide broad-spectrum bacterial efflux pump inhibitor. It potentiates the activity of the fluoroquinolone antibiotic levofloxacin against P. aeruginosa strains overexpressing the MexAB-OprM, MexCD-OprJ, or MexEF-OprN multidrug resistance efflux pumps (EC50s = 10 µg/ml for all) but is inactive against these strains when used alone (MICs = >512 µg/ml for all). Phe-Arg-βNA also increases the susceptibility of quinolone-resistant E. coli isolates to nalidixic acid.

Brand Name: Vulcanchem
CAS No.: 100929-99-5
VCID: VC20742048
InChI: InChI=1S/C25H30N6O2.2ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);2*1H/t21-,22-;;/m0../s1
SMILES: C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl
Molecular Formula: C25H32Cl2N6O2
Molecular Weight: 519.5 g/mol

Phe-Arg beta-naphthylamide dihydrochloride

CAS No.: 100929-99-5

Cat. No.: VC20742048

Molecular Formula: C25H32Cl2N6O2

Molecular Weight: 519.5 g/mol

* For research use only. Not for human or veterinary use.

Phe-Arg beta-naphthylamide dihydrochloride - 100929-99-5

Specification

Description Phe-Arg-βNA is a peptide broad-spectrum bacterial efflux pump inhibitor. It potentiates the activity of the fluoroquinolone antibiotic levofloxacin against P. aeruginosa strains overexpressing the MexAB-OprM, MexCD-OprJ, or MexEF-OprN multidrug resistance efflux pumps (EC50s = 10 µg/ml for all) but is inactive against these strains when used alone (MICs = >512 µg/ml for all). Phe-Arg-βNA also increases the susceptibility of quinolone-resistant E. coli isolates to nalidixic acid.

CAS No. 100929-99-5
Molecular Formula C25H32Cl2N6O2
Molecular Weight 519.5 g/mol
IUPAC Name (2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;dihydrochloride
Standard InChI InChI=1S/C25H30N6O2.2ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);2*1H/t21-,22-;;/m0../s1
Standard InChI Key MRUMOHLDHMZGMS-IXOXMDGESA-N
Isomeric SMILES C1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl
SMILES C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl
Canonical SMILES C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl

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